Cas no 55040-80-7 (2(1H)-PYRIMIDINONE, 4-(ETHYLTHIO)-5-METHYL-)

• Product Name: 2(1H)-PYRIMIDINONE, 4-(ETHYLTHIO)-5-METHYL-
• CAS No: 55040-80-7
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 3238621
• PubChem ID: 18959451
• Update Time: 2025-04-21

2(1H)-PYRIMIDINONE, 4-(ETHYLTHIO)-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIMIDINONE, 4-(ETHYLTHIO)-5-METHYL-
• NSDJVEFTSRVBNB-UHFFFAOYSA-N
• 4-ethylthio-5-methylpyrimidin-2(1H)-one
• 4-(ethylthio)-5-methylpyrimidin-2(1H)-one
• 55040-80-7
• F2585-0260
• SCHEMBL8327132
• 6-(Ethylthio)-5-methyl-2(1H)-pyrimidinone
• DTXSID501272803

• Inchi： 1S/C7H10N2OS/c1-3-11-6-5(2)4-8-7(10)9-6/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key： NSDJVEFTSRVBNB-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C=NC(N1)=O)C

Computed Properties

• Exact Mass: 170.05138412Da
• Monoisotopic Mass: 170.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų